7-nitrobenz-2-oxa-1,3-diazole desferrioxamine B
7-nitrobenz-2-oxa-1,3-diazole desferrioxamine B
Brand Name:
Vulcanchem
CAS No.:
137756-28-6
VCID:
VC0163335
InChI:
InChI=1S/C31H49N9O11/c1-23(41)37(46)20-8-3-6-18-33-26(42)13-16-29(45)39(48)22-10-4-7-19-34-27(43)14-15-28(44)38(47)21-9-2-5-17-32-24-11-12-25(40(49)50)31-30(24)35-51-36-31/h11-12,32,46-48H,2-10,13-22H2,1H3,(H,33,42)(H,34,43)
SMILES:
CC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O)O)O
Molecular Formula:
C31H49N9O11
Molecular Weight:
723.8 g/mol
7-nitrobenz-2-oxa-1,3-diazole desferrioxamine B
CAS No.: 137756-28-6
Main Products
VCID: VC0163335
Molecular Formula: C31H49N9O11
Molecular Weight: 723.8 g/mol
CAS No. | 137756-28-6 |
---|---|
Product Name | 7-nitrobenz-2-oxa-1,3-diazole desferrioxamine B |
Molecular Formula | C31H49N9O11 |
Molecular Weight | 723.8 g/mol |
IUPAC Name | N-[5-[acetyl(hydroxy)amino]pentyl]-N'-hydroxy-N'-[5-[[4-[hydroxy-[5-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]pentyl]amino]-4-oxobutanoyl]amino]pentyl]butanediamide |
Standard InChI | InChI=1S/C31H49N9O11/c1-23(41)37(46)20-8-3-6-18-33-26(42)13-16-29(45)39(48)22-10-4-7-19-34-27(43)14-15-28(44)38(47)21-9-2-5-17-32-24-11-12-25(40(49)50)31-30(24)35-51-36-31/h11-12,32,46-48H,2-10,13-22H2,1H3,(H,33,42)(H,34,43) |
Standard InChIKey | QJMCERSHHCUHFY-UHFFFAOYSA-N |
SMILES | CC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O)O)O |
Canonical SMILES | CC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O)O)O |
Synonyms | 7-nitrobenz-2-oxa-1,3-diazole desferrioxamine B NBD-DFO |
PubChem Compound | 3036082 |
Last Modified | Nov 11 2021 |
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